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Compound of Interest

Compound Name: 4-Methyloxazole-5-methanol

Cat. No.: B1351172 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling 4-Methyloxazole-5-methanol. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Methyloxazole-5-methanol is classified as a hazardous chemical with the following primary

risks:

Flammability: Highly flammable liquid and vapor.[1][2]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1][2] Some data also

suggests it may cause serious eye damage.[2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Due to these hazards, the following personal protective equipment (PPE) is mandatory when

handling this compound:
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PPE Category Specific Requirement Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and vapors that can cause

serious eye irritation or

damage.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact which

can cause irritation.[1]

Body Protection
A lab coat and closed-toe

shoes.

To protect against accidental

spills and skin exposure.[1]

Operational Protocol: Safe Handling and Storage
Handling:

Ventilation: Always handle 4-Methyloxazole-5-methanol in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of vapors.[4]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

non-sparking tools to prevent ignition of the flammable vapors.[4]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the chemical.

Storage:

Container: Store in a tightly closed, properly labeled container.[4][5]

Location: Keep in a dry, cool, and well-ventilated place.[4][5] The recommended storage

temperature is between 2-8°C.[6][7]

Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[5]
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Immediate and appropriate first aid is critical in the event of exposure:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, holding eyelids open.[8]

Seek immediate medical attention.[8]

Skin Contact
Remove contaminated clothing and wash the

affected area thoroughly with soap and water.[8]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.[8]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[8][9]

Disposal Plan
Proper disposal of 4-Methyloxazole-5-methanol is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Classification:

This chemical is classified as an ignitable hazardous waste with EPA Waste Code D001.[1]

Disposal Protocol:

Waste Container: Use a dedicated, clearly labeled, and sealable container made of a

material compatible with flammable organic compounds for all 4-Methyloxazole-5-methanol
waste.[1]

Labeling: The container must be labeled as "Hazardous Waste" and clearly indicate "4-
Methyloxazole-5-methanol" as a constituent.[1]

Segregation: Do not mix this waste with other waste streams, particularly incompatible

chemicals.[1]
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Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area, away from heat and ignition sources.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through a

licensed environmental disposal service.

Quantitative Data Summary
Parameter Data

GHS Hazard Classifications

H225: Highly Flammable liquid and vaporH315:

Causes skin irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

Molecular Formula C5H7NO2[3][6][10]

Molecular Weight 113.11 g/mol [3][6]

Storage Temperature 2-8°C[6][7]

EPA Waste Code D001 (Ignitable Hazardous Waste)[1]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-Methyloxazole-5-methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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